Cas no 1524716-70-8 ({[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate)

• Product Name: {[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate
• CAS No: 1524716-70-8
• MF: C₁₉H₂₁NO₅
• MW: 343.373745679855
• CID: 5324459
• Update Time: 2025-11-02

{[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate Chemical and Physical Properties

Names and Identifiers

• 2-((2-methylbenzyl)amino)-2-oxoethyl 3,4-dimethoxybenzoate
• 2-[(2-methylbenzyl)amino]-2-oxoethyl 3,4-dimethoxybenzoate
• [2-[(2-methylphenyl)methylamino]-2-oxoethyl] 3,4-dimethoxybenzoate
• STL195018
• {[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate

• Inchi： 1S/C19H21NO5/c1-13-6-4-5-7-15(13)11-20-18(21)12-25-19(22)14-8-9-16(23-2)17(10-14)24-3/h4-10H,11-12H2,1-3H3,(H,20,21)
• InChI Key： OKKUJHXEIVKOJM-UHFFFAOYSA-N
• SMILES： O(C(C1=CC=C(C(=C1)OC)OC)=O)CC(NCC1C=CC=CC=1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 8
• Complexity: 442
• XLogP3: 2.9
• Topological Polar Surface Area: 73.9

Additional information on {[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate

Comprehensive Guide to {[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate (CAS No. 1524716-70-8)

{[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate (CAS No. 1524716-70-8) is a specialized organic compound with significant potential in pharmaceutical and chemical research. This ester derivative, featuring a 3,4-dimethoxybenzoate moiety linked to a carbamoyl methyl group, has garnered attention for its unique structural properties and applications. Researchers and industry professionals are increasingly interested in this compound due to its relevance in drug discovery and material science.

The molecular structure of {[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate combines aromatic and aliphatic components, making it a versatile intermediate in synthetic chemistry. The presence of dimethoxy groups enhances its solubility in organic solvents, while the carbamoyl functionality offers reactivity for further derivatization. These characteristics make it valuable for designing novel bioactive molecules, particularly in the development of enzyme inhibitors or receptor modulators.

In recent years, the demand for custom synthesis and high-purity intermediates like {[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate has surged, driven by advancements in medicinal chemistry and preclinical research. This compound aligns with the growing trend toward targeted drug delivery systems and small-molecule therapeutics, addressing key challenges in modern pharmacology. Its potential role in neurodegenerative disease research and anti-inflammatory agents is also under exploration.

From a synthetic perspective, CAS No. 1524716-70-8 can be prepared through esterification or amidation reactions, often requiring controlled conditions to ensure high yield and purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality control, ensuring compliance with industry standards. Researchers emphasize the importance of structural characterization to confirm the integrity of the final product.

The commercial availability of {[(2-methylphenyl)methyl]carbamoyl}methyl 3,4-dimethoxybenzoate is limited, with suppliers typically offering it as a research-grade chemical. Its niche applications mean that pricing and availability may vary, prompting many laboratories to consider contract synthesis options. Storage recommendations generally include protection from moisture and light, with stability data suggesting long-term viability under inert conditions.

Looking ahead, the compound’s utility in high-throughput screening and combinatorial chemistry positions it as a candidate for future drug development pipelines. As the pharmaceutical industry shifts toward personalized medicine, intermediates like this may play a pivotal role in creating tailored therapeutics. Ongoing studies are expected to clarify its mechanistic pathways and optimize its synthetic routes.

For researchers seeking detailed protocols or safety data, reputable sources such as SciFinder or Reaxys provide curated information on CAS No. 1524716-70-8. Collaborative efforts between academia and manufacturers could further unlock its potential, aligning with global trends in sustainable chemistry and green synthesis.